Cas no 798540-81-5 (L-Glutamic acid, L-cysteinyl-L-arginyl-L-alanyl-)
798540-81-5 structure
Product Name:L-Glutamic acid, L-cysteinyl-L-arginyl-L-alanyl-
CAS No:798540-81-5
MF:C17H31N7O7S
MW:477.535742044449
CID:531802
PubChem ID:71402570
Update Time:2025-04-19
L-Glutamic acid, L-cysteinyl-L-arginyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
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- L-Glutamic acid, L-cysteinyl-L-arginyl-L-alanyl-
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]propanoyl]amino]pentanedioic acid
- 798540-81-5
- DTXSID60823530
- L-Cysteinyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-glutamic acid
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- Inchi: 1S/C17H31N7O7S/c1-8(13(27)24-11(16(30)31)4-5-12(25)26)22-15(29)10(3-2-6-21-17(19)20)23-14(28)9(18)7-32/h8-11,32H,2-7,18H2,1H3,(H,22,29)(H,23,28)(H,24,27)(H,25,26)(H,30,31)(H4,19,20,21)/t8-,9-,10-,11-/m0/s1
- InChI Key: IAMSDVFSKXECTH-NAKRPEOUSA-N
- SMILES: SC[C@@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CCC(=O)O)=O)=O)CCC/N=C(\N)/N)=O)N
Computed Properties
- Exact Mass: 477.20056753g/mol
- Monoisotopic Mass: 477.20056753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 15
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.5
- Topological Polar Surface Area: 253Ų
L-Glutamic acid, L-cysteinyl-L-arginyl-L-alanyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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